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Get Quote

Thiogeraniol Profile

Thiogeraniol, also known as (E)-3,7-dimethyl-2,6-octadien-1-thiol or geranyl mercaptan, is a sulfur-

containing monoterpene. Here are its key identifiers and a synthesis method from a patent.

Basic Chemical Information

Property Description

CAS Number 39067-80-6 [1]

Molecular Formula C10H18S [1]

Molecular Weight 170.32 g/mol [1]

FEMA Number 3472 [1]

Category Flavor and fragrance agent [1]

Synthesis Protocol from Geraniol
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The following method is adapted from a Chinese patent (CN101538233B) titled "Preparation method of

thiogeraniol" [2] [3].

1. Halogenation of Geraniol to Geranyl Chloride

Reagents: Geraniol, Triphenylphosphine (PPh3), Carbon Tetrachloride (CCl4) or Carbon

Tetrabromide (CBr4), n-Hexane [2] [3].

Procedure:

Add geraniol, triphenylphosphine, and n-hexane to a reaction vessel.
While stirring, slowly add carbon tetrachloride (or tetrabromide) to the mixture.

Heat the reaction mixture to 40-50°C and maintain this temperature with stirring for 2-4 hours.
After the reaction, cool the mixture to room temperature and filter it.

The filtrate is washed sequentially with a 5% aqueous sodium hydroxide solution, a 5%
hydrochloric acid solution, and finally saturated brine.

Dry the organic layer over anhydrous sodium sulfate.
Remove the solvent (n-hexane) by rotary evaporation to obtain geranyl chloride as a crude

product, which can be used directly in the next step [2] [3].

2. Thiolation to Thiogeraniol

Reagents: Geranyl Chloride (from previous step), Thiourea, Ethanol, Sodium Hydroxide (NaOH) [2]

[3].
Procedure:

Add the crude geranyl chloride and thiourea to ethanol in a new reaction vessel.
Heat the mixture to reflux (approximately 78°C) and maintain reflux with stirring for 3-5 hours.

After the reaction, cool the mixture to room temperature.
Add a 30% sodium hydroxide solution and heat again to reflux for 1.5 hours to hydrolyze the

isothiouronium salt intermediate.
Cool the reaction mixture and neutralize it with a 10% hydrochloric acid solution.

Extract the product using an organic solvent such as ethyl acetate, diethyl ether, or
dichloromethane.

Wash the organic phase with saturated brine and dry it over anhydrous sodium sulfate.
Finally, remove the solvent by rotary evaporation under reduced pressure to obtain the final

product, thiogeraniol [2] [3].

The workflow below summarizes the synthesis process:
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Start: Geraniol Raw Material

Step 1: Halogenation Reaction
- Reagents: PPh₃, CCl₄/CBr₄, n-Hexane

- Conditions: 40-50°C, 2-4 hours

Step 2: Filtration & Workup
- Filter reaction mixture

- Wash with NaOH, HCl, Brine

Step 3: Isolation
- Dry over Na₂SO₄

- Remove solvent (Rotary Evaporation)

Intermediate: Geranyl Chloride

Step 4: Thiolation Reaction
- Reagents: Thiourea, Ethanol
- Conditions: Reflux, 3-5 hours

Step 5: Hydrolysis & Workup
- Add NaOH, Reflux 1.5h

- Neutralize with HCl
- Extract with organic solvent

Step 6: Purification
- Wash organic phase with brine

- Dry over Na₂SO₄

- Remove solvent (Rotary Evaporation)

Final Product: Thiogeraniol
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Click to download full resolution via product page

Diagram 1: Two-step synthesis workflow for Thiogeraniol from Geraniol, based on the patent method [2]

[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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